Cas no 5806-49-5 ((2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one)

• Product Name: (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
• CAS No: 5806-49-5
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 1608727
• PubChem ID: 135451302
• Update Time: 2025-04-21

(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
• (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1H-quinazolin-4-one
• SCHEMBL12692460
• BIM-0034030.P001
• STK087716
• PARP1-IN-15
• AKOS000509785
• AB00097657-01
• 2-[(E)-2-(4-HYDROXYPHENYL)ETHENYL]-3H-QUINAZOLIN-4-ONE
• 5806-49-5
• CS-0892379
• 2-[(E)-2-(4-hydroxyphenyl)ethenyl]quinazolin-4(3H)-one
• 2-[(E)-2-(4-HYDROXYPHENYL)-1-ETHENYL]-4(3H)-QUINAZOLINONE
• 2-[2-(4-hydroxyphenyl)vinyl]-4(3H)-quinazolinone
• HY-155246

• Inchi： 1S/C16H12N2O2/c19-12-8-5-11(6-9-12)7-10-15-17-14-4-2-1-3-13(14)16(20)18-15/h1-10,19H,(H,17,18,20)/b10-7+
• InChI Key： NHQMSOAXRVDCCQ-JXMROGBWSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(/C=C/C2C=CC(=CC=2)O)N1

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.411
• Boiling Point: 514.1°C at 760 mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.773
• PSA: 58.2